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Compound of Interest

Compound Name: 7-Methyl-8-oxononanoic acid

Cat. No.: B1613747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 7-Methyl-8-oxononanoic acid (CAS No: 407627-97-8). Adherence to these

procedures is paramount for ensuring a safe laboratory environment and minimizing risks.

Immediate Safety and Hazard Information
7-Methyl-8-oxononanoic acid is classified with the following hazards:

Harmful if swallowed[1]

Causes skin irritation[1][2]

Causes serious eye irritation[1][2]

May cause respiratory irritation[1]

Harmful to aquatic life with long-lasting effects[2]

It is crucial to handle this compound with caution in a well-ventilated area, preferably within a

chemical fume hood, to minimize exposure.[3][4][5]
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The following personal protective equipment is mandatory when handling 7-Methyl-8-
oxononanoic acid to prevent contact and exposure.
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Body Part Required PPE Material/Standard
Rationale and Best
Practices

Eyes/Face

Chemical safety

goggles and/or face

shield

Splash-proof,

polycarbonate lenses

Essential for

protecting eyes from

splashes.[3][6]

Standard safety

glasses are not

sufficient.

Hands
Chemical-resistant

gloves
Nitrile or butyl rubber

Inspect gloves for any

signs of degradation

or perforation before

use.[3][4] Dispose of

contaminated gloves

immediately and wash

hands thoroughly after

removal.[4]

Body Laboratory coat Standard lab coat

A fully fastened lab

coat provides a barrier

against accidental

spills.[4] For larger

quantities, an

impervious apron

should be worn.[3]

Respiratory

Use in a well-

ventilated area or

fume hood

N/A

To minimize the

inhalation of any

potential vapors or

aerosols, all handling

should be performed

within a certified

chemical fume hood.

[4][5] If ventilation is

inadequate, a NIOSH-

approved respirator

may be necessary.[3]
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Feet Closed-toe shoes N/A

Protects feet from

spills and falling

objects.[4]

Operational Plan: Handling and Storage
Engineering Controls:

Always handle 7-Methyl-8-oxononanoic acid in a well-ventilated area, preferably within a

chemical fume hood, to control exposure to vapors.[3][5]

Ensure that eyewash stations and safety showers are readily accessible.[3]

Safe Handling Practices:

Avoid direct contact with skin and eyes.[2][3]

Do not breathe dust or vapors.[1]

Wash hands thoroughly after handling.[1][3][5]

Do not eat, drink, or smoke when using this product.[1]

Keep the container tightly sealed when not in use.[2]

Storage:

Store in a dry, cool, and well-ventilated place with the container tightly closed.[2][5]

Recommended storage temperature is -20°C for long-term storage.[7][8]

Disposal Plan
All waste materials, including the chemical itself, contaminated absorbents, and disposable

PPE, must be treated as hazardous waste.

Waste Segregation: Collect waste 7-Methyl-8-oxononanoic acid in a dedicated, properly

labeled hazardous waste container.[9] Do not mix with other waste streams.[4][9]
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Container: Use a compatible container (e.g., glass or polyethylene) with a secure lid.[9]

Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name.

[9]

Professional Disposal: Arrange for disposal through your institution's environmental health

and safety department or a licensed hazardous waste disposal company.[2][9] Do not

dispose of down the drain.[9]

Experimental Workflow: Safe Handling Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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